Cas no 21561-41-1 (Methanone,1-aziridinyl(5-methyl-3-isoxazolyl)-)
21561-41-1 structure
Product Name:Methanone,1-aziridinyl(5-methyl-3-isoxazolyl)-
CAS No:21561-41-1
MF:C7H8N2O2
MW:152.150621414185
CID:249886
PubChem ID:45099046
Update Time:2025-04-19
Methanone,1-aziridinyl(5-methyl-3-isoxazolyl)- Chemical and Physical Properties
Names and Identifiers
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- Methanone,1-aziridinyl(5-methyl-3-isoxazolyl)-
- Aziridine,1-[(5-methyl-3-isoxazolyl)carbonyl]- (8CI)
- aziridin-1-yl-(5-methyl-1,2-oxazol-3-yl)methanone
- (Aziridin-1-yl)(5-methyl-1,2-oxazol-3-yl)methanone
- 3-(AZIRIDINE-1-CARBONYL)-5-METHYL-1,2-OXAZOLE
- 21561-41-1
- DTXSID70667760
- Aziridin-1-yl(5-methylisoxazol-3-yl)methanone
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- Inchi: 1S/C7H8N2O2/c1-5-4-6(8-11-5)7(10)9-2-3-9/h4H,2-3H2,1H3
- InChI Key: POHBKYQPFADMSG-UHFFFAOYSA-N
- SMILES: O=C(C1C=C(C)ON=1)N1CC1
Computed Properties
- Exact Mass: 152.05864
- Monoisotopic Mass: 152.059
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 11
- Rotatable Bond Count: 1
- Complexity: 179
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.4
- Topological Polar Surface Area: 46.1A^2
Experimental Properties
- PSA: 46.11
Methanone,1-aziridinyl(5-methyl-3-isoxazolyl)- Related Literature
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David B. Cordes,Alexandra M. Z. Slawin,Stefania Righetto,Denis Jacquemin,Eli Zysman-Colman,Véronique Guerchais Dalton Trans., 2018,47, 8292-8300
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Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
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Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
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Govind Reddy Mol. Syst. Des. Eng., 2021,6, 779-789
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